4-(tert-butyl)-N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide
• InChI: InChI=1S/C19H21N3O2S/c1-11-10-25-18-20-12(2)15(17(24)22(11)18)21-16(23)13-6-8-14(9-7-13)19(3,4)5/h6-10H,1-5H3,(H,21,23)
• InChI Key: BPMALZBKZTZWGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=C(C(=O)N12)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol
• CAS No.: 946358-18-5

Description

4-(tert-butyl)-N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide is a useful research compound. Its molecular formula is C19H21N3O2S and its molecular weight is 355.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel compounds with structures related to 4-(tert-butyl)-N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide has been explored, demonstrating potential mosquito-larvicidal, antibacterial, and antitumor activities. For instance, Castelino et al. (2014) synthesized a series of novel thiadiazolotriazin-4-ones with moderate mosquito-larvicidal and antibacterial activities, highlighting the utility of such compounds in developing new therapeutic agents or pesticides (Castelino et al., 2014).

Material Science Applications

In the field of materials science, the synthesis and properties of polyamides based on derivatives similar to this compound have been studied. Hsiao et al. (2000) investigated ortho-linked polyamides derived from 4-tert-butylcatechol, demonstrating their potential in creating materials with high thermal stability and solubility in polar solvents, which could be useful for various industrial applications (Hsiao et al., 2000).

Antitumor and Antioxidant Activities

The potential antitumor and antioxidant properties of derivatives related to this compound have been a subject of research. For example, compounds synthesized from similar structural frameworks have shown promising activities against cancer cell lines, suggesting their applicability in developing new anticancer therapies. Shpakovsky et al. (2012) synthesized organotin(IV) complexes showing significant in vitro cytotoxicity against human breast adenocarcinoma, indicating the potential of these compounds in cancer treatment (Shpakovsky et al., 2012).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of compounds bearing the core structure of this compound have contributed significantly to the understanding of their properties and potential applications. Studies involving the synthesis of pyrazole derivatives and their inhibitory effects on photosynthetic electron transport demonstrate the diverse applications of these compounds, ranging from agricultural chemicals to potential therapeutic agents (Vicentini et al., 2005).